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Compound Name:
Triethylmethylammonium methyl

carbonate

Cat. No.: B050297 Get Quote

An In-depth Introduction to the Synthesis, Properties, and Applications of a Promising Ionic

Liquid

Abstract
Triethylmethylammonium methyl carbonate ([N2221][MeCO3]) is a quaternary ammonium-

based ionic liquid (IL) that has garnered interest for its potential applications in catalysis and as

a green solvent. This technical guide provides a comprehensive overview of its synthesis,

physicochemical properties, and key applications, with a particular focus on its relevance to

researchers, scientists, and drug development professionals. Detailed experimental protocols,

data summaries, and visualizations of key processes are presented to facilitate a deeper

understanding and practical application of this compound.

Introduction
Ionic liquids (ILs) are a class of salts with melting points below 100 °C, exhibiting unique

properties such as low vapor pressure, high thermal stability, and tunable solvency.[1]

Quaternary ammonium salts, a significant subclass of ILs, are recognized for their utility as

catalysts and in various chemical transformations.[2] Triethylmethylammonium methyl
carbonate, with its triethylmethylammonium cation and methyl carbonate anion, is a

noteworthy member of this family. Its synthesis often utilizes environmentally benign reagents
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like dimethyl carbonate (DMC), positioning it as a sustainable alternative to traditional volatile

organic solvents and catalysts.[3]

Physicochemical Properties
While specific experimental data for triethylmethylammonium methyl carbonate is not

extensively available in the public domain, the properties of analogous quaternary ammonium

ionic liquids provide valuable insights. The data presented below is a compilation of available

information for the target compound and closely related structures to offer a representative

profile.

Table 1: Physicochemical Properties of Triethylmethylammonium Methyl Carbonate and

Related Compounds
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Property Value Remarks

Molecular Formula C9H21NO3 [4]

Molecular Weight 191.27 g/mol [4]

CAS Number 113840-08-7 [4]

Appearance
Typically available as a

solution

Commercially sold as a ~50%

solution in methanol:water.[5]

Refractive Index (n20/D) 1.407
For a ~50% solution in

methanol:water (2:3).[5]

Flash Point 57 °C
For a ~50% solution in

methanol:water (2:3).[5]

Thermal Stability

Decomposition of quaternary

ammonium salts can occur at

around 150°C.[6]

The thermal stability of ionic

liquids is highly dependent on

the nature of both the cation

and the anion.[6][7]

Decomposition can proceed

via retro-quaternization or

Hofmann elimination.[6]

Density, Viscosity, Ionic

Conductivity

Data not available for the pure

compound.

These properties are crucial for

many applications and are

influenced by factors such as

ion size, shape, and

temperature. For related

quaternary ammonium ILs,

viscosity tends to decrease

with increasing temperature.[1]

Synthesis
The synthesis of triethylmethylammonium methyl carbonate typically involves the

quaternization of triethylamine with dimethyl carbonate. This method is considered a green

synthetic route as it avoids the use of more hazardous alkylating agents.
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General Synthesis Workflow
The logical workflow for the synthesis and purification of triethylmethylammonium methyl
carbonate is depicted below.

Synthesis Workflow

Triethylamine + Dimethyl Carbonate

Quaternization Reaction
(High Pressure & Temperature)

Crude Triethylmethylammonium
Methyl Carbonate

Purification
(e.g., Removal of excess reactants)

Pure Triethylmethylammonium
Methyl Carbonate

Characterization
(FTIR, NMR)

Click to download full resolution via product page

Synthesis and Characterization Workflow.

Representative Experimental Protocol
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The following protocol is adapted from the synthesis of a similar ionic liquid, tri-n-

octylmethylammonium methyl carbonate, and can be considered a representative method.[3]

Materials:

Triethylamine

Dimethyl carbonate (DMC)

Methanol (as solvent, optional)

High-pressure reactor

Procedure:

Charge the high-pressure reactor with triethylamine and dimethyl carbonate. A typical molar

ratio of DMC to triethylamine would be in excess, for example, 5.6:1.[3]

If a solvent is used, add methanol. For instance, a volume ratio of methanol to triethylamine

of 1:2 can be employed.[3]

Seal the reactor and heat to a temperature of approximately 110-160 °C.[3][8] The reaction

time can vary from several hours to a few days.[8]

Monitor the reaction progress by techniques such as HPLC to determine the conversion of

the tertiary amine.

After the reaction is complete, cool the reactor to room temperature.

Remove any unreacted starting materials and solvent under reduced pressure.

The resulting product is triethylmethylammonium methyl carbonate.

Characterization: The structure and purity of the synthesized ionic liquid can be confirmed by

spectroscopic methods.

FTIR (Fourier-Transform Infrared) Spectroscopy: To identify the characteristic functional

groups of the triethylmethylammonium cation and the methyl carbonate anion.[3]
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NMR (Nuclear Magnetic Resonance) Spectroscopy: To elucidate the chemical structure and

confirm the successful quaternization by observing the chemical shifts of the protons on the

alkyl chains.[1][9]

Applications
Catalysis in Transesterification Reactions
Quaternary ammonium carbonates are effective metal-free catalysts for transesterification

reactions, which are crucial in processes like biodiesel production.[10] The catalytic activity is

attributed to the in-situ generation of highly active alkoxide species.

The following diagram illustrates the proposed mechanism for transesterification catalyzed by a

quaternary ammonium methyl carbonate.

Catalytic Cycle for Transesterification

[N2221]+[MeCO3]-

[N2221]+[R'O]- + MeOCO2H

+ R'OH

R'OH

Tetrahedral Intermediate

+ RCOOR''

RCOOR''

RCOOR' R''OH

+ MeOCO2H
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Proposed Catalytic Cycle.

The following is a general procedure for a transesterification reaction using a quaternary

ammonium carbonate catalyst.

Materials:

Substrate ester (e.g., a triglyceride for biodiesel synthesis)

Alcohol (e.g., methanol)

Triethylmethylammonium methyl carbonate (catalyst)

Organic solvent (optional)

Procedure:

In a reaction vessel, dissolve the substrate ester in the alcohol.

Add the triethylmethylammonium methyl carbonate catalyst to the mixture. The catalyst

loading can vary, but typically ranges from 1-5 mol%.

Heat the reaction mixture to the desired temperature (e.g., 60-150 °C) with stirring.[11]

Monitor the progress of the reaction using techniques like gas chromatography (GC) or thin-

layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Separate the product ester from the reaction mixture, which may involve neutralization,

washing, and distillation.

Potential in Drug Development and Pharmaceutical
Formulations
The use of salts is a common strategy in drug development to enhance the physicochemical

properties of active pharmaceutical ingredients (APIs), such as solubility, stability, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b050297?utm_src=pdf-body
https://www.benchchem.com/product/b050297?utm_src=pdf-body
https://pure.njtech.edu.cn/en/publications/synthesis-of-carbonates-by-one-step-transesterification/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bioavailability.[12][13][14] Quaternary ammonium salts have been utilized in various

pharmaceutical formulations.[15]

While specific applications of triethylmethylammonium methyl carbonate in drug delivery

are not yet widely reported, its nature as an ionic liquid presents several potential advantages:

Enhanced Solubility: It could be used to form a salt with a poorly soluble acidic drug, thereby

improving its dissolution rate.[14]

Formation of Ionic Liquid Drugs: The API itself could be an anion or cation, and pairing it with

a suitable counterion like triethylmethylammonium or methyl carbonate could result in a

liquid form of the drug, which may be advantageous for certain delivery routes.

Controlled Release: The properties of the ionic liquid could be tuned to control the release

rate of a drug from a formulation.

The logical relationship for considering the use of triethylmethylammonium methyl
carbonate in pharmaceutical salt formation is outlined below.

Pharmaceutical Salt Formation Logic

Active Pharmaceutical Ingredient (API)
(with ionizable group)

Salt Formation

Triethylmethylammonium+ or
Methyl Carbonate-

Improved Physicochemical Properties
(Solubility, Stability, etc.)

Pharmaceutical Formulation
(e.g., oral, topical)

Click to download full resolution via product page
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Logic for Pharmaceutical Salt Formation.

Conclusion
Triethylmethylammonium methyl carbonate is an ionic liquid with considerable potential,

particularly as a green catalyst for transesterification reactions. While a comprehensive dataset

on its physicochemical properties is still emerging, analogies to related quaternary ammonium

salts provide a solid foundation for its exploration in various applications. Its potential role in

drug development, primarily through the formation of pharmaceutical salts to enhance API

properties, warrants further investigation. The experimental protocols and conceptual

frameworks provided in this guide aim to equip researchers and drug development

professionals with the necessary information to harness the capabilities of this versatile ionic

liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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